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Compound of Interest

Compound Name:
1,4-Dioxo-1,4-dihydronaphthalen-

2-yl propanoate

CAS No.: 66558-22-3

Cat. No.: B11875088

Get Quote

Abstract & Scientific Rationale
Lawsone propionate (2-propionyloxy-1,4-naphthoquinone) is a semi-synthetic derivative of

Lawsone (2-hydroxy-1,4-naphthoquinone), the primary bioactive naphthoquinone found in

Lawsonia inermis (Henna). While Lawsone itself exhibits significant antimicrobial and

anticancer properties, its therapeutic efficacy is often limited by poor lipophilicity and rapid

metabolic clearance.[1] The propionate ester modification is employed to enhance cellular

permeability and bioavailability.

This protocol details the preparation of high-integrity stock solutions of Lawsone propionate in

Dimethyl Sulfoxide (DMSO). Critical attention is paid to the hydrolytic instability of the ester

bond. In the presence of trace water (common in hygroscopic DMSO), the propionate moiety

can hydrolyze, reverting the compound to the parent Lawsone, thereby confounding biological

data. This guide prioritizes anhydrous handling and single-use aliquoting to ensure

experimental reproducibility.
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Before formulation, verify the compound identity and properties.[2]

Property Value Notes

Compound Name Lawsone Propionate
(2-propionyloxy-1,4-

naphthoquinone)

Molecular Formula C₁₃H₁₀O₄

Molecular Weight 230.22 g/mol
Use this exact value for

Molarity calculations.

Parent Compound
Lawsone (MW 174.[1][3][4][5]

[6]15)

Reversion product upon

hydrolysis.

Solubility (DMSO) > 50 mM
Highly soluble in aprotic polar

solvents.

Solubility (Water) Negligible
Precipitates immediately upon

high-concentration contact.

Appearance
Yellow to Orange Crystalline

Solid

Color intensity correlates with

oxidation state.

Critical Reagents & Equipment
Reagents

Lawsone Propionate Solid: >98% purity (HPLC/NMR validated).

DMSO (Dimethyl Sulfoxide):Anhydrous grade (≥99.9%).

Note: Standard laboratory DMSO absorbs atmospheric moisture rapidly. Use a fresh bottle

or one stored over molecular sieves.

Argon or Nitrogen Gas: For headspace purging (optional but recommended for long-term

stability).

Equipment
Analytical Balance: Precision to 0.01 mg (10 µg).
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Vortex Mixer: High-speed capability.

Ultrasonic Bath: For breaking up crystal lattices (max 40 kHz).

Amber Glass Vials: Borosilicate, screw-cap with PTFE liners. Avoid polypropylene for long-

term storage of high-concentration quinones.

Protocol A: Preparation of Master Stock Solution (50
mM)
Objective: Prepare 1 mL of a 50 mM Master Stock.

Step 1: Molarity Calculations
Use the following formula to determine the required mass:

[3]

For 1 mL of 50 mM Lawsone Propionate:

Step 2: Weighing and Solvation
Equilibrate: Allow the vial of Lawsone propionate solid to reach room temperature before

opening to prevent condensation on the hygroscopic powder.

Weigh: Accurately weigh 11.51 mg of Lawsone propionate into a sterile amber glass vial.

Pro-Tip: If you weigh slightly more or less (e.g., 11.8 mg), adjust the DMSO volume rather

than trying to remove powder.

Correction Formula:

.

Solvent Addition: Add 1000 µL (1 mL) of Anhydrous DMSO to the vial.

Technique: Pipette slowly down the side of the vial to wash any adherent powder into the

bottom.
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Dissolution:

Vortex vigorously for 30 seconds.

Inspect: Check for floating crystals.

Sonicate: If undissolved particles remain, sonicate in a water bath at room temperature for

2–5 minutes. Do not heat above 37°C as esters are thermally labile.

Protocol B: Quality Control & Storage (The "Golden
Rule")
The primary failure mode for this compound is ester hydrolysis due to freeze-thaw cycles.

Aliquoting Strategy
Do not store the 1 mL master stock in a single bottle.

Immediately after dissolution, aliquot the stock into single-use volumes (e.g., 20 µL or 50 µL)

in small amber microtubes or glass inserts.

Purge: If available, gently blow Argon gas over the headspace of each aliquot before capping

to displace humid air.

Storage Conditions
Short Term (< 1 month): -20°C.

Long Term (> 1 month): -80°C.[7]

Precipitation Check: Upon thawing, DMSO stocks may appear solid (DMSO freezes at

18.5°C). Thaw completely at room temperature and vortex. If a precipitate persists that does

not redissolve with warming (37°C) and vortexing, the compound may have hydrolyzed to

the less soluble parent Lawsone. Discard.

Visualization: Workflow & Decision Logic
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The following diagram illustrates the critical control points (CCPs) for maintaining compound

integrity.

Start: Solid Lawsone Propionate Weigh ~11.51 mg
(Amber Glass Vial)

Add 1 mL Anhydrous DMSO
(Critical: Avoid Moisture) Vortex (30s) & Sonicate Visual Inspection:

Clear Solution?

Aliquot into Single-Use
Vials (20-50 µL)Yes

Troubleshoot:
Sonicate 5 min @ 37°C

No (Precipitate)

Store at -80°C
(Protect from Light)

Re-inspect

Click to download full resolution via product page

Figure 1: Workflow for the preparation of Lawsone Propionate stock solution. Red nodes

indicate Critical Control Points (CCPs) where moisture introduction must be minimized.

Protocol C: Preparation of Working Solutions
(Downstream)
Objective: Dilute stock for cell culture or enzymatic assays (Target: 50 µM final).

Thaw: Remove one single-use aliquot from -80°C. Thaw at Room Temperature (RT).

Intermediate Dilution (Optional but Recommended):

Direct dilution from 50 mM (stock) to 50 µM (assay) is a 1:1000 step. This is acceptable

but requires precision.

Better approach: Prepare a 10x Working Stock in media/buffer immediately before use.

Step-wise Dilution:

Add 10 µL of 50 mM Stock to 990 µL of culture medium (pre-warmed).

Vortex immediately.

Result: 500 µM solution (1% DMSO).

Add 100 µL of this intermediate to 900 µL of cell suspension.
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Final: 50 µM Lawsone Propionate (0.1% DMSO).

Solvent Tolerance: Ensure the final DMSO concentration is <0.5% (ideally 0.1%) to avoid

solvent toxicity masking the drug effect [1].

Troubleshooting & Stability
Observation Probable Cause Corrective Action

Precipitate upon thawing
DMSO freezing or compound

saturation.

Warm to 37°C and vortex. If

solid remains, hydrolysis to

Lawsone (insoluble) likely

occurred.

Color change (Darkening) Oxidation of the quinone ring.

Check pH of buffer. Quinones

degrade rapidly in basic pH (>

pH 8.0). Keep buffers neutral

(pH 7.0-7.4).

Loss of biological activity Ester hydrolysis.

Verify compound integrity via

LC-MS. If Mass peak 174

(Lawsone) is dominant over

230 (Propionate), discard

stock.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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